Cas no 653-63-4 (2’-Deoxyadenosine 5’Monophosphate)

• Product Name: 2’-Deoxyadenosine 5’Monophosphate
• CAS No: 653-63-4
• MF: C₁₀H₁₄N₅O₆P
• MW: 331.22182226181
• MDL: MFCD00005753
• CID: 39431
• PubChem ID: 24894020
• Update Time: 2025-06-08

2’-Deoxyadenosine 5’Monophosphate Chemical and Physical Properties

Names and Identifiers

• 2'-Deoxyadenosine-5'-monophosphate
• 2′-Deoxyadenosine 5′-monophosphate
• 2’-Deoxyadenosine 5’Monophosphate
• 2'-Deoxyadenosine 5'-monophosphate
• 2'-Deoxyadenosine 5'-phosphate
• 2-(Di-tert-butylphosphino)biphenyl
• dAMP
• 2'-Deoxyadenosine 5'-monophosphate free acid
• 5'-dAMP.H2
• 2'-Deoxyadenylic acid
• Deoxyadenylic acid
• Deoxy-AMP
• Deoxyadenosine monophosphate
• 2'-Deoxy-AMP
• Deoxyadenosine 5'-monophosphate
• 5'-Adenylic acid, 2'-deoxy-
• 2'-dAMP
• Deoxyadenosine 5'-phosphate
• Poly dAP
• Deoxy-5'-adenylic acid
• Poly(dA)
• 2'-Deoxyadenosine monophosphate
• 2'-DEOXY-5'-ADENYLIC ACID
• Oligo(dA)
• 2'-Deoxy-5'-adenosine monophosphate
• (dA)n
• Poly(deoxyadenylic acid)
• 2-Deoxyadenosine-5-m
• [(3S,2R,5R)-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosp hate
• UNII-VFR8I97ORM
• 2'-Deoxyadenosine-5'-phosphoric acid
• HG1052
• NSC 77680
• NS00015110
• d-AMP
• ((2R,3S,5R)-5-(6-amino-9H-purin-9-yl)-3-hydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
• D5M
• [(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 2'-Deoxyadenosine-5'-Monophosphate, free acid
• CS-W016725
• SCHEMBL48174
• AKOS015896800
• 5'-dAMP
• 2'-deoxy-Adenosine 5'-phosphoric acid
• 5'-Adenylic acid, 2'-deoxy- (9CI)
• 4-Dimethylaminobut-2-ynoic Acid Hydrochloride
• 2_-Deoxyadenosine 5_-Monophosphate
• NSC-82625
• 653-63-4
• bmse000250
• NSC-77680
• 2'-Deoxy-5'-AMP
• Adenosine, 2'-deoxy-, 5'-(dihydrogen phosphate) (8CI)
• 2 inverted exclamation marka-Deoxyadenosine 5 inverted exclamation marka-monophosphate
• 2'-deoxyadenosine-5'-phosphate
• 2'-deoxy-Adenosine 5'-phosphorate
• Adenosine, 2'-deoxy-, 5'-(dihydrogen phosphate)
• 2'-Deoxyadenylate
• PdA (VAN)
• 2'-Deoxy-5'-adenylate
• CHEMBL1206239
• HMS2232E10
• 2'-Deoxyadenosine 5'-monophosphate, Sigma Grade, 98-100%
• HY-W016009
• 2'-DEOXYADENOSINE-5-MONOPHOSPHATE FREE ACID
• 2 inverted exclamation marka-Deoxyadenosine -5 inverted exclamation marka-monophosphate free acid
• s3248
• 2'-Deoxyadenosine-5'-monophosphate free acid
• SMR000058246
• W-203418
• 207127-57-9 (.H2O)
• VFR8I97ORM
• PdA
• NCGC00247026-01
• MLS000069642
• Desoxyadenosinmonophosphat
• 2-Deoxyadenosine-5-monophosphate
• BP-58811
• 2'-Deoxyadenosine 5'-(dihydrogen phosphate)
• CHEBI:17713
• 9H-purin-6-amine, 9-(2-deoxy-5-O-phosphono-beta-D-erythro-pentofuranosyl)-
• NSC 82625
• MFCD00005753
• [(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate
• {[(2R,3S,5R)-5-(6-amino-9H-purin-9-yl)-3-hydroxyoxolan-2-yl]methoxy}phosphonic acid
• Deoxyadenylate
• C10H14N5O6P
• Q1874427
• C00360
• Adenosine, 2'-deoxy-, 5'-(dihydrogen phosphate) (6CI,8CI)
• GTPL5120
• 2'-Deoxyadenosine 5'Monophosphate
• 54509-79-4
• Deoxy-5'-adenylate
• deoxyadenosine-phosphate
• EINECS 211-503-1
• AS-59095
• DTXSID901034859
• DB-006103
• ND05971
• 2'-Deoxyadenosine-5'-monophosphate (Standard)
• 5'-dAMP free acid;2'-Deoxy-D-adenosine-5'-monophosphate free acid
• HY-W016009R

• MDL： MFCD00005753
• Inchi： 1S/C10H14N5O6P/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(16)6(21-7)2-20-22(17,18)19/h3-7,16H,1-2H2,(H2,11,12,13)(H2,17,18,19)/t5-,6+,7+/m0/s1
• InChI Key： KHWCHTKSEGGWEX-RRKCRQDMSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C=NC3C(N)=NC=NC2=3)O1)O

Computed Properties

• Exact Mass: 331.06800
• Monoisotopic Mass: 331.06817
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -2.2
• Topological Polar Surface Area: 166

Experimental Properties

• Color/Form: White powder
• Density: 2.17
• Melting Point: 148 °C
• Boiling Point: 753.5°C at 760 mmHg
• Flash Point: 409.5°C
• Water Partition Coefficient: Soluble in 1N ammonium hhydroxide (50 mg/ml) and water.
• PSA: 175.65000
• LogP: -0.25260
• Solubility: dissolve in water

2’-Deoxyadenosine 5’Monophosphate Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P201;P261;P280;P305+P351+P338;P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36; S37/39
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine 2'-deoxyribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on 2’-Deoxyadenosine 5’Monophosphate

2’-Deoxyadenosine 5’-Monophosphate (CAS No. 653-63-4): A Comprehensive Overview

2’-Deoxyadenosine 5’-Monophosphate (dAMP) is a crucial nucleotide that plays a significant role in various biological processes. With the CAS number 653-63-4, dAMP is a fundamental component in the synthesis of DNA and is essential for the replication and repair of genetic material. This nucleotide is also involved in signaling pathways and energy metabolism, making it a vital molecule in both basic research and applied biotechnology.

The structure of 2’-Deoxyadenosine 5’-Monophosphate consists of a deoxyribose sugar, an adenine base, and a single phosphate group. The deoxyribose sugar lacks an oxygen atom at the 2' position, distinguishing it from its ribose counterpart found in RNA. This structural difference is crucial for the stability and function of DNA molecules.

In recent years, significant advancements have been made in understanding the role of dAMP in cellular processes. One notable area of research is its involvement in DNA repair mechanisms. Studies have shown that dAMP is essential for the accurate replication of DNA, particularly during the S phase of the cell cycle. This ensures that genetic information is faithfully transmitted to daughter cells, preventing mutations and maintaining genomic stability.

Moreover, dAMP has been implicated in various signaling pathways. For instance, it can act as a second messenger in response to external stimuli, such as hormones or growth factors. This signaling role is crucial for cell proliferation and differentiation, making dAMP an important target for therapeutic interventions in diseases such as cancer.

In the context of drug development, 2’-Deoxyadenosine 5’-Monophosphate has shown promise as a potential therapeutic agent. Researchers are exploring its use in antiviral therapies, particularly against DNA viruses like herpes simplex virus (HSV). The ability of dAMP to interfere with viral DNA replication makes it a valuable candidate for developing new antiviral drugs.

Beyond its direct biological functions, dAMP is also used as a building block in synthetic biology and biotechnology applications. It serves as a key component in the synthesis of oligonucleotides and other nucleic acid-based molecules, which are essential for various biotechnological processes, including gene editing and diagnostic assays.

The latest research has also shed light on the potential therapeutic applications of dAMP. For example, studies have shown that modulating dAMP levels can influence immune responses, making it a potential target for immunotherapy. Additionally, dAMP has been investigated for its role in neurodegenerative diseases, where it may help protect neurons from damage and promote neural regeneration.

In conclusion, 2’-Deoxyadenosine 5’-Monophosphate (CAS No. 653-63-4) is a multifaceted molecule with wide-ranging applications in both basic research and clinical settings. Its critical role in DNA replication, repair, signaling pathways, and therapeutic interventions underscores its importance in the field of biomedicine. As research continues to advance, the potential uses and benefits of dAMP are likely to expand further, contributing to our understanding of cellular processes and the development of new treatments for various diseases.